Cas no 1867068-63-0 ((R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol)

• Product Name: (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol
• CAS No: 1867068-63-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5043728
• Update Time: 2025-10-29

(R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazin-3-ol
• 3-[(3R)-3-hydroxypyrrolidin-1-yl]-1H-pyridazin-6-one
• (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol

• Inchi： 1S/C8H11N3O2/c12-6-3-4-11(5-6)7-1-2-8(13)10-9-7/h1-2,6,12H,3-5H2,(H,10,13)/t6-/m1/s1
• InChI Key： ITQPKFMRLOZLID-ZCFIWIBFSA-N
• SMILES： O[C@H]1CN(C2C=CC(NN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: -1.2
• Topological Polar Surface Area: 64.9

Additional information on (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol

Chemical Profile of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol and CAS No. 1867068-63-0

The compound with the CAS number 1867068-63-0 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of bioactive agents. Its systematic name, (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol, provides a detailed insight into its structural framework, which comprises a pyridazine core substituted with a hydroxyl group at the 3-position and an (R)-configured 3-hydroxypyrrolidine moiety. This unique structural configuration has garnered considerable attention due to its potential pharmacological properties.

Pyridazine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the hydroxyl group in the pyridazine ring enhances the compound's solubility and interactability with biological targets, making it a promising candidate for further pharmacological exploration. The (R)-configuration of the 3-hydroxypyrrolidine substituent is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of many pharmaceutical agents.

Recent advancements in drug discovery have highlighted the importance of chiral molecules in achieving optimal therapeutic outcomes. The (R)-isomer of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications. For instance, research has indicated that this compound may exhibit inhibitory effects on specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. These findings underscore the compound's significance as a lead structure for further medicinal chemistry optimization.

The hydroxypyrrolidine moiety is another key feature that contributes to the compound's pharmacological profile. Hydroxypyrrolidine derivatives have shown promise in various preclinical studies due to their ability to modulate neurotransmitter systems and ion channels. Specifically, (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol has been investigated for its potential role in alleviating symptoms associated with central nervous system disorders. Its interaction with neurotransmitter receptors and its ability to cross the blood-brain barrier make it an attractive candidate for further development.

In vitro studies have demonstrated that this compound exhibits significant binding affinity for certain protein targets, suggesting its potential as an inhibitor or modulator of these proteins. For example, preliminary data indicate that it may interact with enzymes involved in signal transduction pathways, potentially leading to therapeutic benefits in conditions such as neurodegenerative diseases. These interactions are being further explored through high-throughput screening and molecular docking studies to identify potential drug candidates.

The synthesis of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic approaches not only enhance the yield and scalability of the compound but also ensure that its pharmacological properties are not compromised by impurities or racemic mixtures.

Current research efforts are focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and therapeutic index. Strategies such as prodrug design and formulation development are being explored to enhance its delivery and efficacy. Additionally, computational modeling techniques are being utilized to predict and optimize its interactions with biological targets, thereby accelerating the drug discovery process.

The growing body of evidence supporting the potential therapeutic applications of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol has prompted several pharmaceutical companies to initiate clinical trials evaluating its safety and efficacy in human subjects. These trials aim to provide further insights into its mechanism of action and confirm its potential as a new treatment option for various diseases. Preliminary results from ongoing trials are expected to provide valuable data for future drug development efforts.

In conclusion, (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazin-3-ol represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in drug discovery technologies, make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a vital role in addressing unmet medical needs across multiple therapeutic areas.